Cas no 1330765-30-4 (Tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

Tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate is a spirocyclic compound featuring a bromine substituent and a tert-butoxycarbonyl (Boc) protecting group. Its unique spiro[3.4]octane scaffold, combined with the reactive bromine moiety, makes it a valuable intermediate in organic synthesis, particularly for the construction of complex heterocyclic systems. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. This compound is particularly useful in medicinal chemistry for the development of novel pharmacophores due to its rigid spirocyclic framework and versatile reactivity. Its well-defined structure ensures consistent performance in multi-step synthetic routes.

Tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate structure

1330765-30-4 structure

Product Name:Tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

CAS No:1330765-30-4

MF:C₁₁H₁₈BrNO₃

MW:292.169522762299

MDL:MFCD20230647

CID:4584331

PubChem ID:71305586

Update Time:2025-05-27

Tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
- SB51414
- AM805086
- W13963
- t-Butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
- 2-Boc-7-bromo-5-oxa-2-azaspiro[3.4]octane
- AS-71046
- 1330765-30-4
- SCHEMBL16414870
- MFCD20230647
- CS-0036396
- AKOS027255220
- tert-butyl7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
- Tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
- MDL： MFCD20230647
- Inchi： 1S/C11H18BrNO3/c1-10(2,3)16-9(14)13-6-11(7-13)4-8(12)5-15-11/h8H,4-7H2,1-3H3
- InChI Key： BFMNMRHGKNUVSC-UHFFFAOYSA-N
- SMILES： BrC1COC2(C1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

Exact Mass: 291.047
Monoisotopic Mass: 291.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 38.8

Experimental Properties

Density: 1.43±0.1 g/cm3(Predicted)
Boiling Point: 349.7±42.0 °C(Predicted)

Tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB511153-250 mg	t-Butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1330765-30-4		250MG	€1,483.50	2023-04-18
Chemenu	CM207851-1g	tert-Butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1330765-30-4	95%	1g	$1122	2021-08-04
TRC	B588738-2.5mg	tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1330765-30-4		2.5mg	$ 50.00	2022-06-07
TRC	B588738-5mg	tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1330765-30-4		5mg	$ 65.00	2022-06-07
TRC	B588738-25mg	tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1330765-30-4		25mg	$ 210.00	2022-06-07
Chemenu	CM207851-1g	tert-Butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1330765-30-4	95%	1g	$1100	2024-08-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B941671-100mg	tert-Butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1330765-30-4	95%	100mg	￥2,281.50	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B941671-250mg	tert-Butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1330765-30-4	95%	250mg	￥4,563.00	2022-09-02
Enamine	EN300-268848-1.0g	tert-butyl 7-bromo-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1330765-30-4		1.0g	$1315.0	2023-02-28
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